Cas no 90177-02-9 (Benzene, (2,2-dibutoxypropyl)-)

• Product name: Benzene, (2,2-dibutoxypropyl)-
• CAS No: 90177-02-9
• MF: C₁₇H₂₈O₂
• MW: 264.40302
• CID: 792497
• PubChem ID: 54547797

Benzene, (2,2-dibutoxypropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (2,2-dibutoxypropyl)-
• 2,2-dibutoxypropylbenzene
• (2,2-Dibutoxypropyl)benzene
• DTXSID70712128
• 90177-02-9
• SCHEMBL10731667

• Inchi： InChI=1S/C17H28O2/c1-4-6-13-18-17(3,19-14-7-5-2)15-16-11-9-8-10-12-16/h8-12H,4-7,13-15H2,1-3H3
• InChI Key： ZHTUTNIKTFPSHV-UHFFFAOYSA-N
• SMILES： CCCCOC(C)(CC1=CC=CC=C1)OCCCC

Computed Properties

• Exact Mass: 264.208930132g/mol
• Monoisotopic Mass: 264.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 4.7